Cas no 62256-26-2 (1-Phenazinecarboxylic acid, 8-ethoxy-)

1-Phenazinecarboxylic acid, 8-ethoxy- structure
62256-26-2 structure
Product Name:1-Phenazinecarboxylic acid, 8-ethoxy-
CAS No:62256-26-2
MF:C15H12N2O3
MW:268.267383575439
CID:452247
PubChem ID:12318565
Update Time:2025-04-19

1-Phenazinecarboxylic acid, 8-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Phenazinecarboxylic acid, 8-ethoxy-
    • 8-ethoxyphenazine-1-carboxylic acid
    • 62256-26-2
    • DTXSID80488125
    • Inchi: 1S/C15H12N2O3/c1-2-20-9-6-7-11-13(8-9)17-14-10(15(18)19)4-3-5-12(14)16-11/h3-8H,2H2,1H3,(H,18,19)
    • InChI Key: VLVROHYSTCNMTP-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC2C(C=1)=NC1C(C(=O)O)=CC=CC=1N=2

Computed Properties

  • Exact Mass: 268.08486
  • Monoisotopic Mass: 268.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • PSA: 72.31
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